3-methyl-N-(5-methyl-3-isoxazolyl)-4-oxo-3,4-dihydro-1-phthalazinecarboxamide

• IUPAC Name: 3-methyl-N-(5-methyl-1,2-oxazol-3-yl)-4-oxophthalazine-1-carboxamide
• InChI: InChI=1S/C14H12N4O3/c1-8-7-11(17-21-8)15-13(19)12-9-5-3-4-6-10(9)14(20)18(2)16-12/h3-7H,1-2H3,(H,15,17,19)
• InChI Key: VYWZGHYZWMYMBE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)NC(=O)C2=NN(C(=O)C3=CC=CC=C32)C
• Molecular Formula: C14H12N4O3
• Molecular Weight: 284.27 g/mol

Description

3-methyl-N-(5-methyl-3-isoxazolyl)-4-oxo-3,4-dihydro-1-phthalazinecarboxamide is a chemical compound that has recently gained attention in scientific research due to its potential applications in medicine. This compound has been synthesized using various methods and has shown promising results in various studies.

Mechanism of Action

The exact mechanism of action of 3-methyl-N-(5-methyl-3-isoxazolyl)-4-oxo-3,4-dihydro-1-phthalazinecarboxamide is not fully understood. However, studies have shown that it works by inhibiting certain enzymes and proteins that are involved in the growth and proliferation of cancer cells. It also has antioxidant properties that can protect cells from oxidative damage.
Biochemical and Physiological Effects:
Studies have shown that 3-methyl-N-(5-methyl-3-isoxazolyl)-4-oxo-3,4-dihydro-1-phthalazinecarboxamide has various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and protect cells from oxidative damage. It has also been studied for its potential use in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 3-methyl-N-(5-methyl-3-isoxazolyl)-4-oxo-3,4-dihydro-1-phthalazinecarboxamide in lab experiments is its ability to inhibit the growth of cancer cells. This makes it a valuable tool for studying the mechanisms of cancer growth and developing new cancer treatments. However, one of the limitations of this compound is its potential toxicity. It is important to use appropriate safety precautions when handling this compound in the lab.

Future Directions

There are many potential future directions for the study of 3-methyl-N-(5-methyl-3-isoxazolyl)-4-oxo-3,4-dihydro-1-phthalazinecarboxamide. One area of research is the development of new cancer treatments that utilize this compound. Another area of research is the study of its potential use in the treatment of neurological disorders. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential side effects.
Conclusion:
In conclusion, 3-methyl-N-(5-methyl-3-isoxazolyl)-4-oxo-3,4-dihydro-1-phthalazinecarboxamide is a promising compound that has potential applications in various fields of medicine. Its ability to inhibit the growth of cancer cells and protect cells from oxidative damage make it a valuable tool for scientific research. However, further research is needed to fully understand its mechanism of action and potential side effects.

Scientific Research Applications

3-methyl-N-(5-methyl-3-isoxazolyl)-4-oxo-3,4-dihydro-1-phthalazinecarboxamide has been studied for its potential applications in various fields of medicine. One of the most promising applications is in the treatment of cancer. Studies have shown that this compound has anti-cancer properties and can inhibit the growth of cancer cells. It has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.